Cas no 1075-29-2 (8H-Purine-8-thione,7,9-dihydro-6-methyl-)

• Product Name: 8H-Purine-8-thione,7,9-dihydro-6-methyl-
• CAS No: 1075-29-2
• MF: C₆H₆N₄S
• MW: 166.203638553619
• CID: 170901
• PubChem ID: 5385950
• Update Time: 2025-04-19

8H-Purine-8-thione,7,9-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 8H-Purine-8-thione,7,9-dihydro-6-methyl-
• 6-methyl-7,9-dihydropurine-8-thione
• 6-Methyl-7,9-dihydro-purin-8-thion
• 6-methyl-7,9-dihydro-purine-8-thione
• AC1NTPTN
• NSC523155
• SureCN6360434
• AKOS040764531
• NSC-523155
• 1075-29-2
• NSC 523155
• DTXSID70419761
• SCHEMBL6360434

• Inchi： 1S/C6H6N4S/c1-3-4-5(8-2-7-3)10-6(11)9-4/h2H,1H3,(H2,7,8,9,10,11)
• InChI Key： VGAINZIYXKPPDS-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(C(C)=NC=N2)N1

Computed Properties

• Exact Mass: 166.03148
• Monoisotopic Mass: 166.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• PSA: 49.84
• LogP: 1.32390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones